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Compound of Interest

Compound Name: PS-1145 dihydrochloride

Cat. No.: B149754

Essential Safety and Handling of PS-1145
Dihydrochloride

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemical compounds is paramount. This document provides immediate and
essential safety and logistical information for the use of PS-1145 dihydrochloride, a potent IkB
kinase (IKK) inhibitor.

Personal Protective Equipment (PPE)

When handling PS-1145 dihydrochloride, the following personal protective equipment is
mandatory to minimize exposure and ensure personal safety.

PPE Category Specific Recommendation
Respiratory Protection Dust mask type N95 (US) or equivalent
Hand Protection Chemical-resistant gloves

Eye Protection Eyeshields or safety glasses

Skin and Body Protection Laboratory coat

Hazard Identification and Precautionary Measures
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PS-1145 dihydrochloride is classified as an acute oral toxicant (Category 4) and is harmful if
swallowed.[1] The following GHS precautionary statements should be strictly adhered to:

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using this product.[1]

P301 + P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

P501: Dispose of contents/container to an approved waste disposal plant.[1]

First Aid Procedures

In the event of exposure, immediate action is critical. The following first-aid measures should
be taken:

 If Swallowed: Rinse mouth. Immediately call a poison control center or doctor for treatment
advice.[1]

e If on Skin: Promptly wash the contaminated skin with soap and water.[2] Remove
contaminated clothing and wash it before reuse. If irritation persists, seek medical attention.

[2]

 If in Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present and easy to do. Continue rinsing. Seek medical attention.

e If Inhaled: Move the person to fresh air. If breathing has stopped, perform artificial
respiration. Keep the person warm and at rest, and get medical attention as soon as
possible.[2]

Storage and Disposal

Proper storage and disposal are crucial to maintain the integrity of the compound and prevent
environmental contamination.

Storage: PS-1145 dihydrochloride should be stored in a tightly sealed container in a cool, dry,
and well-ventilated area.[1] Recommended storage is at 2-8°C.
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Disposal: Dispose of PS-1145 dihydrochloride and its container in accordance with local,
regional, and national regulations. It should be disposed of at an approved waste disposal
plant.[1][3] Do not allow the product to enter drains.

Spill Management

In case of a spill, follow these steps:

o Evacuate: Evacuate personnel from the immediate area.
o Ventilate: Ensure adequate ventilation.

e Contain: Use an absorbent material, such as diatomite or universal binders, to contain the
spill.[1]

o Clean-up: Carefully collect the absorbed material and decontaminate surfaces with alcohol.

» Dispose: Dispose of the contaminated material as hazardous waste according to regulations.

Experimental Workflow: Safe Handling of PS-1145
Dihydrochloride

The following diagram outlines the standard operating procedure for safely handling PS-1145
dihydrochloride in a laboratory setting.
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Safe Handling Workflow for PS-1145 Dihydrochloride

Preparation

Don appropriate PPE:
- N95 Dust Mask
- Gloves
- Eyeshields

l

Prepare work area in a
well-ventilated space

Hanglling

Weigh PS-1145 Dihydrochloride

'

Dissolve in appropriate solvent
(e.g., DMSO)

'

Perform Experiment

Cleanup & Disposal

Decontaminate work surfaces

'

Dispose of waste in
approved hazardous waste container

l

Remove and dispose of PPE properly

'

Wash hands thoroughly
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Caption: A flowchart illustrating the procedural steps for the safe handling of PS-1145
dihydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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